Cas no 1806915-71-8 (Methyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate)

• Product Name: Methyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate
• CAS No: 1806915-71-8
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4809201
• Update Time: 2025-05-21

Methyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate

• Inchi： 1S/C9H8BrF2NO2/c1-4-3-5(9(14)15-2)6(8(11)12)13-7(4)10/h3,8H,1-2H3
• InChI Key： XMJCFNMXWSCEBE-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(=O)OC)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate

Comprehensive Overview of Methyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate (CAS No. 1806915-71-8)

Methyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate (CAS No. 1806915-71-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromine and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring a methyl ester group at the 5-position, enhances its reactivity and applicability in cross-coupling reactions, making it a valuable asset in modern synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability, which are critical in drug discovery. The presence of the difluoromethyl group in Methyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate contributes to its lipophilicity, a property highly sought after in the design of bioactive compounds. Researchers are particularly interested in how this compound can be leveraged to develop next-generation pharmaceuticals, especially in the treatment of neurological disorders and infectious diseases, where fluorine-containing molecules have shown remarkable efficacy.

The agrochemical industry has also shown a growing interest in Methyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate as a precursor for crop protection agents. Fluorinated compounds are known for their ability to improve the durability and selectivity of pesticides, addressing global challenges such as pest resistance and environmental sustainability. This compound’s bromo substituent further allows for functionalization, enabling the creation of tailored molecules that meet specific agricultural needs. As the world shifts toward sustainable farming practices, the role of such advanced intermediates becomes increasingly pivotal.

From a synthetic perspective, Methyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate is a prime example of how halogenated pyridines can streamline multi-step synthesis. Its compatibility with palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it a favorite among chemists working on heterocyclic compounds. The compound’s stability under various reaction conditions further underscores its utility in high-throughput and automated synthesis platforms, which are becoming standard in industrial and academic laboratories.

Environmental and safety considerations are paramount when handling Methyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate. While it is not classified as a hazardous material, proper laboratory protocols must be followed to ensure safe usage. The compound’s biodegradability and ecotoxicological profile are areas of ongoing research, particularly as regulatory bodies tighten guidelines on chemical usage in consumer and industrial applications. This aligns with the broader trend of green chemistry, where minimizing environmental impact is a key priority.

In conclusion, Methyl 2-bromo-6-(difluoromethyl)-3-methylpyridine-5-carboxylate (CAS No. 1806915-71-8) represents a critical building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its unique structural features and reactivity. As research continues to uncover new uses for this compound, its importance in advancing scientific innovation and addressing global challenges will only grow. For researchers and industry professionals, understanding its properties and potential is essential for staying at the forefront of their fields.